1-(3-Methoxyphenyl)-6,7-dimethyl-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H18N2O4S
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 1-(3-methoxyphenyl)-6,7-dimethyl-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H18N2O4S/c1-12-9-16-17(10-13(12)2)29-21-18(20(16)26)19(14-5-4-6-15(11-14)28-3)25(22(21)27)23-24-7-8-30-23/h4-11,19H,1-3H3
• InChI Key: BTBMQHMEWWJQQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)C4=NC=CS4)C5=CC(=CC=C5)OC

Description

1-(3-Methoxyphenyl)-6,7-dimethyl-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a polycyclic heterocyclic compound featuring a chromeno[2,3-c]pyrrole-3,9-dione core. Its structure includes three key substituents:

• 1-(3-Methoxyphenyl): A methoxy-substituted aromatic ring at position 1, which may enhance solubility and modulate electronic properties.
• 2-(1,3-Thiazol-2-yl): A thiazole ring at position 2, introducing nitrogen and sulfur heteroatoms that could influence biological interactions or catalytic activity .

Preparation Methods

Multicomponent Cyclization Strategy

Reaction Components and Mechanism

The foundational approach for constructing the chromeno[2,3-c]pyrrole scaffold involves a one-pot, three-component reaction comprising:

• Methyl 2-hydroxy-6,7-dimethylbenzoylpyruvate (1) : Serves as the chromene precursor, introducing the 6,7-dimethyl groups via its substituted benzene ring.
• 3-Methoxybenzaldehyde (2) : Provides the 3-methoxyphenyl substituent at position 1 of the pyrrole ring.
• 2-Aminothiazole (3) : Introduces the 1,3-thiazol-2-yl group at position 2 through its primary amine functionality.

The reaction proceeds via initial imine formation between the aldehyde and amine, followed by nucleophilic attack of the pyruvate enolate onto the imine intermediate. Subsequent cyclization and aromatization yield the dihydrochromeno[2,3-c]pyrrole-3,9-dione core.

Synthetic Procedure

• Dissolve 3-methoxybenzaldehyde (0.01 mol) and 2-aminothiazole (0.01 mol) in anhydrous ethanol (15 mL).
• Stir at room temperature for 30 minutes to facilitate Schiff base formation.
• Add methyl 2-hydroxy-6,7-dimethylbenzoylpyruvate (0.01 mol) and acetic acid (1 mL).
• Reflux at 80°C for 20 hours under nitrogen atmosphere.
• Cool the mixture, isolate the precipitate via filtration, and recrystallize from ethanol.

Yield : 65–75%.
Key Characterization Data :

• IR (KBr) : 1715 cm⁻¹ (C=O), 1656 cm⁻¹ (C=O), 1602 cm⁻¹ (aromatic C=C).
• ¹H NMR (DMSO-d₆) : δ 3.82 (s, 3H, OCH₃), 2.35 (s, 6H, 6,7-CH₃), 5.21 (s, 1H, H-2), 6.8–7.6 (m, aromatic H).

Post-Functionalization Approach

Thiazole Ring Installation via Hantzsch Synthesis

For cases where the multicomponent reaction proves low-yielding, the thiazole moiety may be introduced post-core formation:

Synthesis of Chromeno[2,3-c]pyrrole-3,9-dione Carbothioamide

• Prepare 1-(3-methoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione-2-carbothioamide via treatment of the core with Lawesson’s reagent.

Cyclization to Thiazole

• React the carbothioamide (0.85 mmol) with 2-bromo-1-(3-methoxyphenyl)ethanone (0.71 mmol) in ethanol (8 mL).
• Reflux for 2 hours to form the thiazole ring via Hantzsch thiazole synthesis.
• Isolate the product by filtration and wash with cold ethanol.

Comparative Analysis of Synthetic Routes

Parameter	Multicomponent Route	Post-Functionalization Route
Step Count	1	2
Overall Yield	65–75%	50–60%
Purification Method	Crystallization	Column Chromatography
Regioselectivity Control	High	Moderate

The multicomponent method is preferred for its brevity and higher yield, while the post-functionalization route offers flexibility in thiazole substitution.

Challenges and Optimization Strategies

Solubility of 2-Aminothiazole

2-Aminothiazole’s limited solubility in ethanol may necessitate polar aprotic solvents (e.g., DMF) or elevated temperatures during the multicomponent reaction.

Competing Side Reactions

The electron-rich thiazole ring may participate in unwanted Michael additions, requiring careful stoichiometric control and inert reaction conditions.

Chemical Reactions Analysis

1-(3-Methoxyphenyl)-6,7-dimethyl-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: Electrophilic or nucleophilic substitution reactions can occur at various positions on the compound, depending on the reagents and conditions used. For example, halogenation can introduce halogen atoms into the structure.

The major products formed from these reactions depend on the specific conditions and reagents used, but they generally involve modifications to the functional groups present in the compound.

Scientific Research Applications

Chemistry: The compound’s unique structure makes it a valuable subject for studying reaction mechanisms and developing new synthetic methodologies.

Biology: It may be investigated for its biological activities, such as antimicrobial, antiviral, or anticancer properties.

Medicine: The compound could be explored for its potential therapeutic effects, including its ability to interact with specific biological targets.

Industry: Its chemical properties may make it useful in the development of new materials or as a precursor for other valuable compounds.

Mechanism of Action

The mechanism of action of 1-(3-Methoxyphenyl)-6,7-dimethyl-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione would depend on its specific interactions with molecular targets. Potential pathways involved could include:

Binding to enzymes or receptors: The compound may interact with specific enzymes or receptors, modulating their activity and leading to various biological effects.

Disruption of cellular processes: It could interfere with cellular processes such as DNA replication, protein synthesis, or cell signaling pathways, resulting in therapeutic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Variations

The table below highlights structural differences between the target compound and analogs:

Compound Name	Core Structure	Substituents	Key Features
Target Compound	Chromeno[2,3-c]pyrrole-3,9-dione	1-(3-Methoxyphenyl), 6,7-dimethyl, 2-(thiazol-2-yl)	Thiazole introduces electron-withdrawing effects; methyl groups enhance steric hindrance
1-(3,4-Dimethoxyphenyl)-6-methoxy-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione ()	Chromeno[2,3-c]pyrrole-3,9-dione	1-(3,4-Dimethoxyphenyl), 6-methoxy, 2-(thiazol-2-yl)	Additional methoxy group at position 4 may improve solubility but reduce metabolic stability
2-Alkyl-1-aryl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones (Refs 28, 29)	Chromeno[2,3-c]pyrrole-3,9-dione	2-Alkyl (e.g., methyl, ethyl), 1-Aryl	Simpler substituents; limited electronic diversity compared to thiazole-containing derivatives
3-(2-Hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones ()	Pyrrolo[3,4-c]pyrazol-6-one	Hydroxyphenyl, pyrazole ring	Pyrazole core instead of chromeno-pyrrole; higher polarity due to hydroxyl group

Electronic and Steric Effects

• Thiazole vs.
• Methoxy vs. Methyl Groups: The 3-methoxyphenyl substituent offers better solubility in polar solvents compared to non-polar methyl/aryl groups in earlier analogs (Refs 28, 29) .

Biological Activity

The compound 1-(3-Methoxyphenyl)-6,7-dimethyl-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic derivative belonging to the class of pyrrole-containing compounds. Its structural features suggest potential biological activities that merit investigation. This article examines its biological activity based on existing research findings, including antibacterial and anticancer properties.

Chemical Structure and Properties

The compound's molecular formula is $C_{17}H_{18}N_2O_3S$, with a molecular weight of approximately 334.4 g/mol. It features a complex structure comprising a chromeno-pyrrole core and thiazole moiety, which may influence its pharmacological properties.

Antibacterial Activity

Research has demonstrated that pyrrole derivatives exhibit significant antibacterial properties. For instance, compounds similar to the one have shown activity against various Gram-positive bacteria. A study highlighted that certain pyrrole derivatives had minimum inhibitory concentration (MIC) values significantly lower than traditional antibiotics like vancomycin when tested against Staphylococcus aureus and methicillin-resistant Staphylococcus epidermidis (MRSE) .

Compound	MIC against MRSE (ng/mL)	MIC against MSSA (μg/mL)
Pyrrole Derivative A	8	0.125
Pyrrole Derivative B	0.13–0.255	0.5–1

These findings suggest that the compound may possess similar antibacterial efficacy due to its structural attributes.

Anticancer Activity

The anticancer potential of thiazole and pyrrole derivatives has been widely studied. Thiazole-containing compounds have been reported to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. For example, a library of thiazole derivatives was evaluated for their effects on cancer cell growth, showing promising results in inhibiting tumor cell lines .

In vitro studies on similar compounds indicated that they could effectively reduce the viability of cancer cells at micromolar concentrations, demonstrating their potential as anticancer agents.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of DNA synthesis : Pyrrole derivatives often interfere with nucleic acid synthesis in bacteria and cancer cells.
• Induction of oxidative stress : These compounds can generate reactive oxygen species (ROS), leading to cellular damage and apoptosis in cancer cells.
• Enzyme inhibition : Certain derivatives have been shown to inhibit key enzymes involved in bacterial cell wall synthesis or cancer cell metabolism.

Case Studies

• Antibacterial Efficacy : In a comparative study of various pyrrole derivatives, one compound exhibited an MIC value of 12.5 μg/mL against Escherichia coli while showing significantly lower MIC values against Gram-positive strains .
• Anticancer Activity : A study focusing on thiazole-pyrrole hybrids revealed that these compounds could inhibit the proliferation of several cancer cell lines by inducing apoptosis through the mitochondrial pathway .

Q & A

Q. What is the optimal synthetic route for 1-(3-Methoxyphenyl)-6,7-dimethyl-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione?

The compound can be synthesized via a one-pot multicomponent reaction using methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes (e.g., 3-methoxybenzaldehyde), and primary amines (e.g., thiazol-2-amine). The reaction proceeds under mild conditions (room temperature to 80°C) with a 92% success rate and yields ranging from 43–86%. Substituent compatibility includes methoxy, halogen, and alkyl groups .

Q. How can researchers confirm the compound’s purity and structural integrity post-synthesis?

High-performance liquid chromatography (HPLC) is used to confirm purity (>95%). Structural validation employs $^1H$ NMR, $^{13}C$ NMR, IR spectroscopy, and mass spectrometry (MS). Note that low-intensity C=O or pyrazole NMR signals may require complementary techniques like X-ray crystallography or high-resolution MS (HRMS) for unambiguous assignment .

Q. What substituents are compatible with the core chromeno[2,3-c]pyrrole scaffold during synthesis?

The protocol tolerates aryl aldehydes with methoxy, methyl, ethyl, allyl, benzyl, and halogen groups, as well as primary amines with diverse alkyl/aryl substituents. Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates with methyl, chloro, or fluoro groups are also compatible. A detailed list of substrates is provided in Fig. 2 of the referenced work .

Q. What analytical methods are recommended for characterizing derivatives of this compound?

Standard methods include NMR (for regiochemical assignment), IR (to track carbonyl groups), and MS. For complex cases, HRMS and X-ray diffraction are advised to resolve ambiguities, especially when spectral signals overlap or exhibit low intensity .

Advanced Research Questions

Q. How can reaction conditions be optimized for substituents with opposing electronic effects?

Electron-donating groups (e.g., methoxy) on aryl aldehydes require longer heating (up to 2 hours), while electron-withdrawing groups (e.g., halogens) need shorter reaction times (15–20 minutes). Adjusting the molar ratio of hydrazine hydrate (3–7 equivalents) and solvent choice (e.g., dioxane) further optimizes derivatization reactions .

Q. What strategies address contradictory spectroscopic data during structural elucidation?

Contradictions in NMR assignments (e.g., low-intensity peaks) can be resolved by:

• Cross-referencing with IR or HRMS data.
• Synthesizing analogous compounds with simplified substituents.
• Employing 2D NMR techniques (COSY, HSQC) or X-ray crystallography .

Q. How can researchers design derivatives to explore structure-activity relationships (SAR) for biological activity?

Utilize the ring-opening strategy with hydrazine hydrate to synthesize 3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones. Vary substituents on the aryl aldehyde and amine components to generate a library of 223 derivatives. Screen these for bioactivity using in vitro assays targeting kinases or oxidative stress pathways .

Q. What scaling-up challenges arise in synthesis, and how can they be mitigated?

While the original method avoids chromatography (using crystallization for isolation), scaling up may require:

• Optimizing solvent-to-substrate ratios to prevent premature precipitation.
• Gradual cooling to enhance crystal purity.
• Replacing volatile solvents (e.g., ethanol) with greener alternatives for industrial compatibility .

Q. How do steric effects influence regioselectivity in multicomponent reactions involving thiazole amines?

Steric hindrance from bulky amines (e.g., 1,3-thiazol-2-yl) can slow cyclization. Mitigate this by:

• Increasing reaction temperature (up to 100°C).
• Using polar aprotic solvents (e.g., DMF) to stabilize transition states.
• Pre-forming imine intermediates to reduce kinetic barriers .